Cas no 1872433-73-2 (m-PEG4-phosphonic acid ethyl ester)

m-PEG4-phosphonic acid ethyl ester is a phosphonate derivative featuring a tetraethylene glycol (PEG4) spacer, offering enhanced solubility and biocompatibility for conjugation applications. The ethyl ester moiety provides stability under neutral conditions while allowing for facile hydrolysis to the free phosphonic acid when required. This compound is particularly useful in bioconjugation, surface modification, and drug delivery systems due to its ability to introduce phosphonate groups with controlled spacing. The PEG spacer improves water solubility and reduces nonspecific interactions, making it suitable for applications requiring precise functionalization. Its modular design allows for further derivatization, enabling tailored use in materials science and biomedical research.
m-PEG4-phosphonic acid ethyl ester structure
1872433-73-2 structure
Product Name:m-PEG4-phosphonic acid ethyl ester
CAS No:1872433-73-2
MF:C13H29O7P
MW:328.338926076889
CID:3045282
PubChem ID:119058296
Update Time:2025-05-27

m-PEG4-phosphonic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • m-PEG4-phosphonic acid ethyl ester
    • BP-23118
    • M-PEG4-PHOSPHONICACIDETHYLESTER
    • CS-0114942
    • C70605
    • 1872433-73-2
    • HY-141311
    • Phosphonic acid, P-3,6,9,12-tetraoxatridec-1-yl-, diethyl ester
    • DA-75711
    • 1-[2-[2-(2-diethoxyphosphorylethoxy)ethoxy]ethoxy]-2-methoxyethane
    • AKOS040742024
    • diethyl (2,5,8,11-tetraoxatridecan-13-yl)phosphonate
    • DTXSID201173715
    • SB67279
    • Inchi: 1S/C13H29O7P/c1-4-19-21(14,20-5-2)13-12-18-11-10-17-9-8-16-7-6-15-3/h4-13H2,1-3H3
    • InChI Key: IJIFYTYZSWFMQQ-UHFFFAOYSA-N
    • SMILES: C(P(=O)(OCC)OCC)COCCOCCOCCOC

Computed Properties

  • Exact Mass: 328.16509026g/mol
  • Monoisotopic Mass: 328.16509026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 72.4Ų

m-PEG4-phosphonic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-23118-100mg
m-PEG4-phosphonic acid ethyl ester
1872433-73-2 98%
100mg
4560CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-23118-500mg
m-PEG4-phosphonic acid ethyl ester
1872433-73-2 98%
500mg
11115CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-23118-250mg
m-PEG4-phosphonic acid ethyl ester
1872433-73-2 98%
250mg
7695CNY 2021-05-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M936179-1g
M-Peg4-phosphonic acid ethyl ester
1872433-73-2 95%
1g
¥11,478.60 2022-09-01
Chemenu
CM339315-100mg
m-PEG4-phosphonic acid ethyl ester
1872433-73-2 95%+
100mg
$*** 2023-03-29
Chemenu
CM339315-250mg
m-PEG4-phosphonic acid ethyl ester
1872433-73-2 95%+
250mg
$*** 2023-03-29
Chemenu
CM339315-500mg
m-PEG4-phosphonic acid ethyl ester
1872433-73-2 95%+
500mg
$*** 2023-03-29
MedChemExpress
HY-141311-50mg
m-PEG4-phosphonic acid ethyl ester
1872433-73-2
50mg
¥1125 2024-04-19
MedChemExpress
HY-141311-100mg
m-PEG4-phosphonic acid ethyl ester
1872433-73-2
100mg
¥395 2024-07-21
MedChemExpress
HY-141311-250mg
m-PEG4-phosphonic acid ethyl ester
1872433-73-2
250mg
¥947 2024-07-21

m-PEG4-phosphonic acid ethyl ester Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1872433-73-2)m-PEG4-phosphonic acid ethyl ester
Order Number:A1015459
Stock Status:in Stock
Quantity:1.0g/500.0mg/250.0mg/100.0mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:17
Price ($):1643.0/1150.0/805.0/483.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1872433-73-2)m-PEG4-phosphonic acid ethyl ester
A1015459
Purity:99%/99%/99%/99%
Quantity:1.0g/500.0mg/250.0mg/100.0mg
Price ($):1643.0/1150.0/805.0/483.0
Email